Cas no 1795302-14-5 (1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• CAS No: 1795302-14-5
• MF: C₁₅H₁₅F₃N₂O₃
• MW: 328.286414384842
• CID: 5368227
• Update Time: 2025-08-05

1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C15H15F3N2O3/c1-22-13(12-7-4-8-23-12)9-19-14(21)20-11-6-3-2-5-10(11)15(16,17)18/h2-8,13H,9H2,1H3,(H2,19,20,21)
• InChI Key： RYJQLLJZHLXCFE-UHFFFAOYSA-N
• SMILES： N(CC(C1=CC=CO1)OC)C(NC1=CC=CC=C1C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea

Comprehensive Analysis of 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 1795302-14-5)

The compound 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea, identified by its CAS No. 1795302-14-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a furan ring, a methoxyethyl group, and a trifluoromethylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. This compound's urea linkage further enhances its binding affinity, making it a subject of interest in drug discovery and medicinal chemistry. The furan-2-yl group, a common heterocycle in natural products, contributes to its diverse reactivity and potential therapeutic properties. As the pharmaceutical industry shifts toward targeted therapies, molecules like this are being explored for their specificity and low off-target effects.

The synthesis of 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea typically involves multi-step organic reactions, including urea formation and etherification. Its CAS No. 1795302-14-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity. These methods are critical for ensuring its suitability in high-value applications.

From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing global concerns about environmental impact. Additionally, its potential as an intermediate in the synthesis of more complex molecules has sparked interest in custom synthesis and contract manufacturing services. Companies specializing in fine chemicals are increasingly listing it in their portfolios to meet client demand.

The versatility of 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea extends beyond pharmaceuticals. In agrochemical research, its structural motifs are being investigated for their herbicidal and fungicidal properties. The trifluoromethyl group, in particular, is known to enhance the bioactivity of agrochemicals, making this compound a potential candidate for crop protection formulations. As the agricultural sector seeks novel solutions to combat resistance and improve efficacy, such molecules are gaining traction.

In conclusion, 1-[2-(furan-2-yl)-2-methoxyethyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 1795302-14-5) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to agrochemicals, underscore its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.